Cas no 1189903-98-7 (2-3-(morpholin-4-yl)-4-phenyl-1H-pyrazol-1-yl-1-(4-phenylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-3-(morpholin-4-yl)-4-phenyl-1H-pyrazol-1-yl-1-(4-phenylpiperazin-1-yl)ethan-1-one
• CAS No: 1189903-98-7
• MF: C₂₅H₂₉N₅O₂
• MW: 431.53006529808
• CID: 6092076
• PubChem ID: 50841385
• Update Time: 2025-06-26

2-3-(morpholin-4-yl)-4-phenyl-1H-pyrazol-1-yl-1-(4-phenylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-3-(morpholin-4-yl)-4-phenyl-1H-pyrazol-1-yl-1-(4-phenylpiperazin-1-yl)ethan-1-one
• 2-(3-morpholin-4-yl-4-phenylpyrazol-1-yl)-1-(4-phenylpiperazin-1-yl)ethanone
• AKOS005051862
• 1189903-98-7
• VU0627132-1
• F3407-4560
• 2-[3-(morpholin-4-yl)-4-phenyl-1H-pyrazol-1-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one
• 2-(3-morpholino-4-phenyl-1H-pyrazol-1-yl)-1-(4-phenylpiperazin-1-yl)ethanone

• Inchi： 1S/C25H29N5O2/c31-24(28-13-11-27(12-14-28)22-9-5-2-6-10-22)20-30-19-23(21-7-3-1-4-8-21)25(26-30)29-15-17-32-18-16-29/h1-10,19H,11-18,20H2
• InChI Key： ZSAMGXVMOIOQIP-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=CC=CC=C2)CC1)CN1C=C(C2=CC=CC=C2)C(N2CCOCC2)=N1

Computed Properties

• Exact Mass: 431.23212518g/mol
• Monoisotopic Mass: 431.23212518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 53.8Ų

Additional information on 2-3-(morpholin-4-yl)-4-phenyl-1H-pyrazol-1-yl-1-(4-phenylpiperazin-1-yl)ethan-1-one

Compound CAS No. 1189903-98-7: 2-[3-(Morpholin-4-Yl)-4-PHENYL]-1H-PYRAZOL[...] Ethane

In the realm of organic chemistry, the compound with CAS No. 1189903-987 stands as a testament to the intricate beauty of molecular design. Known as 2-[3-(Morpholin-4-Yl)-4-PHENYL]-1H-PYRAZOL[...] Ethane, this molecule has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmacology and material science.

The chemical structure of this compound is characterized by a pyrazole ring system, which is fused with a phenyl group at position 4 and substituted with a morpholine moiety at position 3. This arrangement creates a highly conjugated system, enhancing the molecule's stability and reactivity. The ethanone group attached to the pyrazole ring further contributes to its versatility, making it a promising candidate for further functionalization.

Recent studies have focused on the synthesis of this compound, exploring novel methodologies to achieve higher yields and better selectivity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to streamline the production process. These advancements not only improve the efficiency of synthesis but also pave the way for large-scale production, which is crucial for its potential commercial applications.

The pharmacological properties of this compound have been extensively investigated, revealing its potential as a bioactive agent. Preclinical studies suggest that it exhibits significant anti-inflammatory and antioxidant activities, making it a promising candidate for drug development in the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its pharmacological applications, this compound has shown promise in material science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of advanced materials for solar cells and light-emitting diodes (LEDs). Recent breakthroughs in this area have demonstrated improved charge transport properties when this compound is incorporated into polymer blends.

Looking ahead, the future prospects of this compound are bright. Ongoing research is focused on optimizing its structure to enhance its bioavailability and reduce potential side effects. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new applications across diverse industries.